Cas no 55080-10-9 (1,7-Anthracenedisulfonic acid, 9,10-dihydroxy-)

• Product Name: 1,7-Anthracenedisulfonic acid, 9,10-dihydroxy-
• CAS No: 55080-10-9
• MF: C₁₄H₁₀O₈S₂
• MW: 370.354402065277
• CID: 352890
• PubChem ID: 71364318
• Update Time: 2025-04-19

1,7-Anthracenedisulfonic acid, 9,10-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 1,7-Anthracenedisulfonic acid, 9,10-dihydroxy-
• 9,10-dihydroxyanthracene-1,7-disulfonic acid
• 55080-10-9
• DTXSID10787794

• Inchi： 1S/C14H10O8S2/c15-13-8-5-4-7(23(17,18)19)6-10(8)14(16)12-9(13)2-1-3-11(12)24(20,21)22/h1-6,15-16H,(H,17,18,19)(H,20,21,22)
• InChI Key： XQAZSTSRXLVYLJ-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2=C(C3C=CC(=CC=3C(=C21)O)S(=O)(=O)O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 369.9817
• Monoisotopic Mass: 369.98170962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 166Ų

Experimental Properties

• PSA: 149.2